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Compound of Interest

Compound Name: 5-Hydroxybenzofuran-2-one

Cat. No.: B120172

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for laboratory safety and environmental
protection. This document provides essential, immediate safety and logistical information for
handling 5-Hydroxybenzofuran-2-one, including detailed operational and disposal plans.

Hazard Identification and GHS Classification

5-Hydroxybenzofuran-2-one is classified as a hazardous substance.[1] It is crucial to
understand its primary hazards to implement appropriate safety measures. The compound is
an irritant and may cause respiratory irritation.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H402: Harmful to aquatic life.
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn when handling 5-Hydroxybenzofuran-2-one.

Engineering Controls

e Fume Hood: All handling of 5-Hydroxybenzofuran-2-one should be conducted in a properly
functioning chemical fume hood to minimize inhalation of dust or vapors.

o Eyewash Station and Safety Shower: An emergency eyewash station and safety shower
must be readily accessible in the immediate work area.[2]

Personal Protective Equipment

o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[2] A
face shield should also be worn to provide additional protection from splashes.[3]
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Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or latex, should be worn.[4][5] Gloves
should be inspected before use and replaced regularly, as their effectiveness can degrade
with time and exposure.[5]

o Lab Coat/Coveralls: A flame-retardant lab coat or chemical-resistant coveralls should be
worn to protect the body from skin contact.[4][6]

Respiratory Protection: For situations where dust may be generated and engineering
controls are not sufficient, a NIOSH-approved air-purifying respirator with a P2 filter for solid
particles is recommended.[5]

Footwear: Closed-toe shoes, preferably safety footwear, must be worn in the laboratory.[5]

Operational and Disposal Plans

A systematic approach to handling and disposing of 5-Hydroxybenzofuran-2-one is essential

to minimize risk and ensure regulatory compliance.

Chemical Handling Protocol

Preparation: Before beginning work, ensure the chemical fume hood is operational and the
work area is clean and uncluttered. Assemble all necessary equipment and materials.

Personal Protective Equipment: Don all required PPE as outlined above.

Weighing and Dispensing: Conduct all weighing and dispensing of the solid compound within
the chemical fume hood to contain any dust.

Reaction Setup: If the compound is to be used in a reaction, ensure the apparatus is
securely assembled within the fume hood.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[2] Decontaminate all equipment and the work area.

Spill Management
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In the event of a spill, follow these procedures:
o Evacuate: Evacuate all non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, use an inert absorbent material such as vermiculite or sand to
contain the substance.[7][8]

» Collection: Carefully sweep up the absorbed material and place it into a clearly labeled,
sealed container for hazardous waste.[7]

o Decontamination: Clean the spill area thoroughly.

Disposal Plan

All waste containing 5-Hydroxybenzofuran-2-one, including contaminated PPE and absorbent
materials, must be treated as hazardous waste.[3][9]

o Waste Segregation: Collect all chemical waste in a dedicated, properly labeled, and sealed
container.[7] Do not mix with incompatible waste streams.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name and associated hazards.[7]

o Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area, away from heat and incompatible materials.[9]

» Disposal: Arrange for the collection and disposal of the hazardous waste by a licensed
chemical waste disposal company, in accordance with all local, state, and federal
regulations.[7]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 5-Hydroxybenzofuran-2-
one in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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